Cas no 2227878-97-7 ((1R)-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol
• CAS No: 2227878-97-7
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 6561165
• PubChem ID: 165628204
• Update Time: 2025-07-02

(1R)-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol
• 2227878-97-7
• EN300-1773470

• Inchi： 1S/C9H11F2NO2/c1-14-5-2-6(10)9(7(11)3-5)8(13)4-12/h2-3,8,13H,4,12H2,1H3/t8-/m0/s1
• InChI Key： CZCCZJCWMIVJEH-QMMMGPOBSA-N
• SMILES： FC1C=C(C=C(C=1[C@H](CN)O)F)OC

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol

Comprehensive Analysis of (1R)-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol (CAS No. 2227878-97-7): Properties, Applications, and Research Insights

The compound (1R)-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol (CAS No. 2227878-97-7) is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the 2,6-difluoro-4-methoxyphenyl moiety and the (1R)-stereocenter, make it a valuable intermediate for drug discovery and asymmetric synthesis. Researchers are increasingly interested in this compound due to its role in modulating biological activity and enhancing enantioselectivity in catalytic reactions.

In recent years, the demand for chiral building blocks like (1R)-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol has surged, driven by advancements in precision medicine and green chemistry. A common question among scientists is how this compound compares to other fluorinated phenyl derivatives in terms of stability and reactivity. Studies suggest that the difluoro and methoxy substituents contribute to its metabolic stability, making it a candidate for optimizing pharmacokinetic properties in drug design.

The synthesis of CAS No. 2227878-97-7 often involves asymmetric hydrogenation or enzymatic resolution, aligning with the industry's shift toward sustainable synthesis methods. Analytical techniques such as HPLC and NMR are critical for verifying its enantiopurity, a topic frequently searched in academic forums. Its melting point, solubility, and optical rotation data are also widely referenced for quality control.

Beyond pharmaceuticals, this compound has sparked interest in material science, particularly in designing fluorescent probes and ligands for metal catalysis. The 2,6-difluoro-4-methoxyphenyl group's electron-withdrawing properties enhance its utility in photoactive materials. Researchers often inquire about its compatibility with cross-coupling reactions, a hot topic in organic chemistry circles.

In summary, (1R)-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethan-1-ol represents a versatile scaffold with applications spanning drug development, catalysis, and functional materials. Its CAS No. 2227878-97-7 serves as a key identifier for procurement and regulatory compliance, while its structural nuances continue to inspire innovation across scientific disciplines.